4-Bromo-N-ethyl-N,3-dimethylbenzene-1-sulfonamide
Overview
Description
Scientific Research Applications
1. Catalytic Applications and Organic Synthesis
A novel N-bromo sulfonamide reagent was synthesized and characterized, showcasing its utility as a highly efficient catalyst for organic synthesis. Specifically, it catalyzed the synthesis of 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s through a one-pot pseudo five-component condensation reaction. This methodology provides several advantages including the use of non-toxic and inexpensive materials, high yields, and clean workup processes, signifying its potential in streamlining organic synthesis protocols (Khazaei et al., 2014). Additionally, N-bromo sulfonamide was used as a catalyst for the preparation of 9-aryl-1,8-dioxo-octahydroxanthene derivatives, indicating its versatility in facilitating a range of chemical transformations (Khazaei et al., 2016).
2. Ligand Synthesis and Biological Evaluation
Sulfonamide-derived compounds, including a derivative of 4-bromo-N-ethyl-N,3-dimethylbenzene-1-sulfonamide, were synthesized and their transition metal complexes characterized. These compounds were evaluated for their in vitro antibacterial, antifungal, and cytotoxic activity, showing moderate to significant antibacterial activity and good antifungal activity against various strains, highlighting the potential biomedical applications of these compounds (Chohan & Shad, 2011).
3. Antimicrobial and Antiproliferative Agents
N-ethyl-N-methylbenzenesulfonamide derivatives were synthesized and screened for their antimicrobial and antiproliferative properties. Notably, these derivatives exhibited significant cytotoxic activity against specific human cell lines and exerted considerable antimicrobial activity, surpassing some reference drugs. This underscores the potential of N-ethyl-N-methylbenzenesulfonamide derivatives, including those related to this compound, in the development of new therapeutic agents (Abd El-Gilil, 2019).
Safety and Hazards
“4-Bromo-N-ethyl-N,3-dimethylbenzene-1-sulfonamide” may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Properties
IUPAC Name |
4-bromo-N-ethyl-N,3-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO2S/c1-4-12(3)15(13,14)9-5-6-10(11)8(2)7-9/h5-7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDDAXTVLSQDZQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)S(=O)(=O)C1=CC(=C(C=C1)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-[2-(2-Bromoethoxy)-5-fluorophenyl]ethanone](/img/structure/B1400606.png)
